Cas no 14258-05-0 (3,5-Pyridinedicarboxylic acid, 1,4-dihydro-, diethyl ester)

• Product name: 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-, diethyl ester
• CAS No: 14258-05-0
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 1311279
• PubChem ID: 12218861

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-, diethyl ester
• diethyl 1,4-dihydropyridine-3,5-dicarboxylate
• SCHEMBL9797391
• DTXSID90480998
• 3,5-dicarbethoxy-1,4-dihydropyridine
• 14258-05-0

• Inchi： InChI=1S/C11H15NO4/c1-3-15-10(13)8-5-9(7-12-6-8)11(14)16-4-2/h6-7,12H,3-5H2,1-2H3
• InChI Key： LCNQMPRQBNCYHG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CNC=C(C1)C(=O)OCC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų